Cas no 1354000-78-4 ([(R)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid)

• Product Name: [(R)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid
• CAS No: 1354000-78-4
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• CID: 2159684
• Update Time: 2025-05-21

[(R)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(R)-3-(benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid
• AM95647
• [(R)-3-(Benzyloxycarbonylmethylamino)piperidin-1-yl]acetic acid
• [(R)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid

• Inchi： 1S/C16H22N2O4/c1-17(14-8-5-9-18(10-14)11-15(19)20)16(21)22-12-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12H2,1H3,(H,19,20)/t14-/m1/s1
• InChI Key： ZDTWCOHNTQPTJW-CQSZACIVSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)[C@H]1CN(CC(=O)O)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 382
• Topological Polar Surface Area: 70.1

Additional information on [(R)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid

Comprehensive Guide to [(R)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid (CAS No. 1354000-78-4): Properties, Applications, and Market Insights

[(R)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid (CAS No. 1354000-78-4) is a specialized chiral compound widely used in pharmaceutical research and organic synthesis. This piperidine derivative is valued for its unique structural properties, which make it a key intermediate in the development of bioactive molecules. The compound features a benzyloxycarbonyl (Cbz) protecting group and a methyl-amino substitution, enhancing its versatility in peptide coupling and drug design applications.

The growing demand for chiral building blocks in drug discovery has positioned [(R)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid as a critical reagent. Researchers frequently search for "CAS 1354000-78-4 supplier" or "R-enantiomer piperidine derivatives" to source high-purity batches for asymmetric synthesis. Its role in modulating enzyme inhibition and receptor binding has also sparked interest in neurodegenerative disease research, aligning with trending topics like Alzheimer's therapeutic development.

From a chemical perspective, this compound exhibits excellent solubility in polar organic solvents (e.g., DMF, DMSO) and stability under inert conditions. The acetic acid moiety enables further functionalization, while the stereocenter at the 3-position ensures enantioselective reactivity—a feature highly sought after in FDA-approved drug synthesis. Analytical data (HPLC, NMR) typically confirms ≥98% purity for research-grade material.

Current market trends reveal increased procurement of [(R)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid by contract research organizations (CROs) working on GPCR-targeted therapies. SEO-optimized queries such as "buy chiral Cbz-piperidine derivative" or "1354000-78-4 technical datasheet" reflect user intent for procurement and application data. Suppliers emphasize strict cGMP compliance and batch-to-batch consistency to meet pharmaceutical industry standards.

Innovative applications include its use as a precursor in PROTAC (Proteolysis-Targeting Chimera) development—a hot topic in targeted protein degradation. The compound's piperidine scaffold serves as a spatial linker between E3 ligase binders and target proteins, addressing challenges in oncology drug discovery. This aligns with PubMed-indexed studies on kinase inhibitor optimization using similar structural motifs.

Environmental and handling considerations for CAS 1354000-78-4 follow standard laboratory safety protocols. While not classified as hazardous, proper storage at 2–8°C under nitrogen is recommended to preserve the Cbz group's integrity. The compound's stability profile makes it suitable for international shipping, with suppliers offering COA (Certificate of Analysis) documentation upon request.

Future research directions may explore the derivative's potential in peptidomimetic drugs, particularly for metabolic disorders. The methyl-amino modification allows for N-alkylation studies—a technique gaining traction in oral bioavailability enhancement. Patent databases show incremental filings referencing this compound class for CNS-penetrant molecules, indicating sustained industrial relevance.

For quality assurance, analytical methods like chiral HPLC (typically using amylose-based columns) and LC-MS are employed to verify enantiomeric excess and molecular weight. These protocols address common user queries about "1354000-78-4 purity testing" and ensure compliance with ICH Q3A/B guidelines for impurity profiling in pharmaceutical intermediates.